molecular formula C2H7Br2N B7766505 2-Bromoethylammonium bromide

2-Bromoethylammonium bromide

Cat. No. B7766505
M. Wt: 204.89 g/mol
InChI Key: WJAXXWSZNSFVNG-UHFFFAOYSA-N
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Description

2-Bromoethylammonium bromide is a useful research compound. Its molecular formula is C2H7Br2N and its molecular weight is 204.89 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromoethylammonium bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromoethylammonium bromide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Plant Growth Regulation : 2-Bromoethylammonium bromide, along with related compounds, has been studied for its effects on plant growth. It is noted for causing characteristic growth changes in wheat plants, such as a reduction in plant height and an increase in stem diameter. These effects are often the opposite of those obtained with gibberellin, a well-known plant hormone (Tolbert, 1960).

  • Haloacetic Acid Formation : Research into the effect of bromide ions on the formation of haloacetic acids (HAAs) during water treatment processes has been conducted. This is important for understanding the byproducts of water disinfection and their potential health impacts (Cowman & Singer, 1996).

  • Environmental Tracking : The bromide ion, due to its non-adsorption to soil minerals and low natural background concentrations, is an ideal tracer for studying water and solute transport in environmental studies (Flury & Papritz, 1993).

  • Synthetic Chemistry Applications : In the field of synthetic chemistry, 2-Bromoethylammonium bromide is utilized in the microwave-assisted preparation of 2-bromo-1-alkenes from 1-alkynes. This method is noted for its efficiency and convenience (Bunrit, Ruchirawat, & Thongsornkleeb, 2011).

  • DNA Labeling : In molecular biology, a method involving the reaction of phosphorothioates in DNA with 2-Bromoethylammonium bromide has been developed. This provides a way to generate site-specific thiol labeling of DNA sequences, useful in biotechnological and medical research (Chen & Gothelf, 2008).

  • Methyl Bromide Alternatives : Studies on alternatives to methyl bromide for pest and pathogen control in agriculture have included research into compounds like 2-Bromoethylammonium bromide. This is part of efforts to find environmentally friendly and effective pest control methods (Schneider et al., 2003).

properties

IUPAC Name

2-bromoethylazanium;bromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C2H6BrN.BrH/c3-1-2-4;/h1-2,4H2;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WJAXXWSZNSFVNG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CBr)[NH3+].[Br-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C2H7Br2N
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

107-09-5 (Parent)
Record name Ethanamine, 2-bromo-, hydrobromide (1:1)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002576478
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

Molecular Weight

204.89 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromoethylammonium bromide

CAS RN

2576-47-8
Record name 2-Bromoethylamine hydrobromide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=2576-47-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Ethanamine, 2-bromo-, hydrobromide (1:1)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002576478
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Ethanamine, 2-bromo-, hydrobromide (1:1)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name 2-bromoethylammonium bromide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.018.114
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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